Cas no 131923-69-8 (2,7-dichloro-8-methylquinoline-3-carbaldehyde)

• Product Name: 2,7-dichloro-8-methylquinoline-3-carbaldehyde
• CAS No: 131923-69-8
• MF: C₁₁H₇Cl₂NO
• MW: 240.085380792618
• MDL: MFCD09702831
• CID: 876488
• Update Time: 2025-05-27

2,7-dichloro-8-methylquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,7-dichloro-8-methylquinoline-3-carbaldehyde
• 2,7-Dichloro-8-methylquinoline-3-carboxaldehyde
• 2-chloro-3-quinolinecarbaldehyde
• 3-Quinolinecarboxaldehyde,2,7-dichloro-8-methyl
• OTAVA-BB 7020617826

• MDL： MFCD09702831
• Inchi： 1S/C11H7Cl2NO/c1-6-9(12)3-2-7-4-8(5-15)11(13)14-10(6)7/h2-5H,1H3
• InChI Key： NNYWEFPNGJCTKY-UHFFFAOYSA-N
• SMILES： N1=C(Cl)C(C=O)=CC2=CC=C(Cl)C(C)=C12

Computed Properties

• Exact Mass: 238.99000

Experimental Properties

• Density: 1.423
• Boiling Point: 382.8°C at 760 mmHg
• Flash Point: 185.3°C
• Refractive Index: 1.677
• PSA: 29.96000
• LogP: 3.66250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2,7-dichloro-8-methylquinoline-3-carbaldehyde

Comprehensive Overview of 2,7-Dichloro-8-methylquinoline-3-carbaldehyde (CAS No. 131923-69-8)

2,7-Dichloro-8-methylquinoline-3-carbaldehyde (CAS No. 131923-69-8) is a specialized quinoline derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its dichloro and methyl substituents, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the carbaldehyde functional group, make it a versatile building block for developing novel compounds with potential therapeutic and agricultural benefits.

The growing interest in quinoline-based compounds stems from their broad-spectrum biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties. Researchers are increasingly exploring 2,7-dichloro-8-methylquinoline-3-carbaldehyde for its role in designing next-generation drugs and agrochemicals. Recent studies highlight its utility in creating targeted therapies, particularly in oncology and infectious disease research, aligning with the global demand for precision medicine.

From a synthetic chemistry perspective, CAS 131923-69-8 offers a robust platform for modifications due to its reactive aldehyde group. This feature enables facile derivatization, making it a preferred choice for constructing complex molecular architectures. Innovations in green chemistry have further amplified its relevance, as scientists seek sustainable methods to functionalize quinoline scaffolds while minimizing environmental impact.

In the agrochemical sector, 2,7-dichloro-8-methylquinoline-3-carbaldehyde has garnered attention for its potential in developing crop protection agents. With rising concerns over food security and pesticide resistance, this compound’s structural motifs are being investigated for novel modes of action against resistant pathogens. Its compatibility with integrated pest management (IPM) strategies underscores its alignment with modern agricultural practices.

The compound’s physicochemical properties, such as solubility and stability, are critical for formulation scientists. Advanced analytical techniques like HPLC and NMR are routinely employed to ensure high purity, a factor driving its adoption in high-throughput screening (HTS) platforms. These attributes position 131923-69-8 as a valuable asset in drug discovery pipelines.

Market trends indicate a surge in demand for custom synthesis of quinoline derivatives, with 2,7-dichloro-8-methylquinoline-3-carbaldehyde frequently requested by contract research organizations (CROs). Its commercial availability in varying scales—from milligram to kilogram quantities—caters to diverse R&D needs, reflecting its scalability and industrial applicability.

Ongoing research explores the compound’s role in material science, particularly in designing fluorescent probes and organic semiconductors. Its electron-deficient quinoline core makes it a candidate for optoelectronic applications, resonating with the push for renewable energy technologies. Such interdisciplinary potential enhances its profile beyond traditional chemical domains.

Regulatory compliance and safety assessments remain pivotal for CAS 131923-69-8. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in laboratory safety manuals. This aligns with the broader industry focus on responsible chemical management and workplace safety standards.

In summary, 2,7-dichloro-8-methylquinoline-3-carbaldehyde exemplifies the convergence of innovation and utility in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—underscore its importance in addressing contemporary scientific challenges. As research evolves, this compound is poised to play an even greater role in shaping future technological breakthroughs.